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Compound of Interest

Compound Name: SC99

Cat. No.: B15615077 Get Quote

For researchers, scientists, and drug development professionals working with the selective

STAT3 inhibitor SC99 (CAS No. 882290-02-0), ensuring personal safety and proper handling

are paramount. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure laboratory environment.

Immediate Safety and Handling
SC99 is an orally active, selective STAT3 inhibitor that targets the JAK2-STAT3 pathway.[1][2]

[3] While a comprehensive safety data sheet (SDS) with specific hazard classifications for

SC99 is not readily available, its intended use in cancer research suggests that it should be

handled with caution, as it may possess cytotoxic properties. Therefore, treating SC99 as a

potentially hazardous compound is a prudent approach to minimize exposure and ensure

safety.

Key Compound Information:
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Property Value

CAS Number 882290-02-0

Molecular Formula C₁₅H₈Cl₂FN₃O

Molecular Weight 336.15 g/mol

Solubility
Insoluble in water and ethanol. Soluble in

DMSO (up to 67 mg/mL).[2]

Storage

Store powder at -20°C for up to 3 years. Store

stock solutions in DMSO at -80°C for up to 1

year.[2]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling any chemical. For SC99, the

following PPE is recommended as a minimum standard:
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PPE Category Recommended Equipment Rationale

Hand Protection
Nitrile gloves (double-gloving is

recommended)

Protects against skin contact.

Nitrile offers good chemical

resistance.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and aerosols.[5]

Body Protection
Laboratory coat (fully

buttoned)

Prevents contamination of

personal clothing.[5]

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If there is

a risk of generating aerosols or

dust, a NIOSH-approved

respirator (e.g., N95) should be

used.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling SC99 will minimize the risk of exposure and contamination.

Preparation:

Designate a specific area for handling SC99, preferably within a chemical fume hood.

Ensure all necessary PPE is readily available and in good condition.

Have a chemical spill kit accessible.

Weighing and Reconstitution:
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Handle the solid form of SC99 in a chemical fume hood to avoid inhalation of any fine

powder.

Use appropriate tools (e.g., anti-static spatulas) for weighing.

To prepare a stock solution, add the appropriate solvent (e.g., fresh DMSO) to the vial

containing the SC99 powder.[2] Cap the vial tightly and vortex until the solid is fully

dissolved.

Experimental Use:

When adding SC99 solutions to cell cultures or other experimental systems, work within a

biological safety cabinet to maintain sterility and containment.

Always use fresh tips for pipetting to avoid cross-contamination.

Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with SC99. A 70%

ethanol solution is generally effective for surface cleaning.

Properly dispose of all contaminated waste.

Disposal Plan
Proper disposal of chemical waste is crucial to protect both personnel and the environment.
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Waste Type Disposal Procedure

Solid SC99 Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated hazardous waste

container. Do not mix with general laboratory

waste.

Liquid Waste (e.g., unused stock solutions,

contaminated media)

Collect in a sealed, labeled, and chemically

resistant hazardous waste container. Follow

your institution's guidelines for chemical waste

disposal.

Contaminated PPE (e.g., gloves, lab coat)
Dispose of in a designated hazardous waste

container. Do not dispose of in regular trash.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of SC99 and a typical

experimental workflow for its use.

Cytokine Cytokine Receptor

JAK2

 activates

STAT3
 phosphorylates

pSTAT3 (dimer)
 dimerization

Nucleus
 translocates to

Gene Expression
 regulates

SC99
 inhibits

Click to download full resolution via product page

Caption: SC99 inhibits the JAK2-STAT3 signaling pathway.
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Caption: A typical experimental workflow for using SC99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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